Cas no 61530-30-1 (Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester)

• Product Name: Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester
• CAS No: 61530-30-1
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• MDL: MFCD03093936
• CID: 502448
• PubChem ID: 12644542
• Update Time: 2025-07-09

Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester
• (R)-sec-Butyl 4-methylbenzenesulfonate
• 61530-30-1
• (R)-2-(4-Methylphenyl)sulfonyloxy-butane
• F71455
• SCHEMBL766861
• (1R)-1-METHYLPROPYL-4-METHYLBENZENESULFONATE
• [(2R)-butan-2-yl] 4-methylbenzenesulfonate
• MFCD03093936

• MDL： MFCD03093936
• Inchi： 1S/C11H16O3S/c1-4-10(3)14-15(12,13)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3/t10-/m1/s1
• InChI Key： AYHWQTQILBGWRN-SNVBAGLBSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H](C)CC

Computed Properties

• Exact Mass: 228.08208
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.12 g/mL at 25 °C(lit.)
• Boiling Point: 139-141 °C(lit.)
• Flash Point: 110 °C
• Refractive Index: n20/D 1.504(lit.)
• PSA: 43.37
• LogP: 3.57960

Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester Security Information

• Hazardous Material transportation number：UN 1760 8/PG 3
• Hazard Category Code： 34
• Safety Instruction： 26-27-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R34

Additional information on Benzenesulfonic acid,4-methyl-, (1R)-1-methylpropyl ester

Benzenesulfonic Acid, 4-Methyl-, (1R)-1-Methylpropyl Ester

The compound with CAS No. 61530-30-1, commonly referred to as Benzenesulfonic acid, 4-methyl-, (1R)-1-methylpropyl ester, is a significant chemical entity in the field of organic chemistry and materials science. This compound is a derivative of benzenesulfonic acid, which is widely used in various industrial and scientific applications due to its unique chemical properties and reactivity.

Benzenesulfonic acid, 4-methyl-, (1R)-1-methylpropyl ester is characterized by its sulfonic acid group attached to a benzene ring with a methyl substituent at the para position. The ester group, derived from (1R)-1-methylpropanol, adds to the molecule's complexity and functionality. This structure makes it an interesting subject for both fundamental research and applied studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have explored various routes, including nucleophilic aromatic substitution and esterification reactions, to optimize its production. The stereochemistry of the (1R) configuration has been a focal point in these studies, as it plays a crucial role in determining the compound's physical properties and reactivity.

In terms of applications, Benzenesulfonic acid, 4-methyl-, (1R)-1-methylpropyl ester has shown promise in several areas. Its sulfonic acid group imparts strong acidic properties, making it useful in catalysis and as a proton donor in various chemical reactions. Additionally, its ester functionality allows for potential applications in polymer chemistry and as a precursor for more complex molecules.

Recent studies have highlighted the role of this compound in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable ester linkages has led to its use in creating durable materials with enhanced thermal and mechanical properties.

The stereochemical properties of Benzenesulfonic acid, 4-methyl-, (1R)-1-methylpropyl ester have also been investigated for their potential in pharmaceutical applications. The (1R) configuration may influence the compound's bioavailability and interaction with biological systems, making it a candidate for drug delivery systems or as an intermediate in medicinal chemistry.

In conclusion, Benzenesulfonic acid, 4-methyl-, (1R)-1-methylpropyl ester is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow further.